thalifaberidine
thalifaberidine
Brand Name:
Vulcanchem
CAS No.:
160568-13-8
VCID:
VC0062796
InChI:
InChI=1S/C39H44N2O8/c1-40-14-12-22-17-30(42)31(44-3)19-25(22)28(40)16-21-8-10-23(11-9-21)49-36-27-18-29-33-24(13-15-41(29)2)37(46-5)39(48-7)38(47-6)34(33)26(27)20-32(45-4)35(36)43/h8-11,17,19-20,28-29,42-43H,12-16,18H2,1-7H3/t28-,29-/m0/s1
SMILES:
CN1CCC2=C3C1CC4=C(C(=C(C=C4C3=C(C(=C2OC)OC)OC)OC)O)OC5=CC=C(C=C5)CC6C7=CC(=C(C=C7CCN6C)O)OC
Molecular Formula:
C39H44N2O8
Molecular Weight:
668.8 g/mol
thalifaberidine
CAS No.: 160568-13-8
Main Products
VCID: VC0062796
Molecular Formula: C39H44N2O8
Molecular Weight: 668.8 g/mol
| CAS No. | 160568-13-8 |
|---|---|
| Product Name | thalifaberidine |
| Molecular Formula | C39H44N2O8 |
| Molecular Weight | 668.8 g/mol |
| IUPAC Name | (6aS)-8-[4-[[(1S)-6-hydroxy-7-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-1-yl]methyl]phenoxy]-1,2,3,10-tetramethoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-9-ol |
| Standard InChI | InChI=1S/C39H44N2O8/c1-40-14-12-22-17-30(42)31(44-3)19-25(22)28(40)16-21-8-10-23(11-9-21)49-36-27-18-29-33-24(13-15-41(29)2)37(46-5)39(48-7)38(47-6)34(33)26(27)20-32(45-4)35(36)43/h8-11,17,19-20,28-29,42-43H,12-16,18H2,1-7H3/t28-,29-/m0/s1 |
| Standard InChIKey | ASHXFBBPKYCWEY-VMPREFPWSA-N |
| Isomeric SMILES | CN1CCC2=C3[C@@H]1CC4=C(C(=C(C=C4C3=C(C(=C2OC)OC)OC)OC)O)OC5=CC=C(C=C5)C[C@H]6C7=CC(=C(C=C7CCN6C)O)OC |
| SMILES | CN1CCC2=C3C1CC4=C(C(=C(C=C4C3=C(C(=C2OC)OC)OC)OC)O)OC5=CC=C(C=C5)CC6C7=CC(=C(C=C7CCN6C)O)OC |
| Canonical SMILES | CN1CCC2=C3C1CC4=C(C(=C(C=C4C3=C(C(=C2OC)OC)OC)OC)O)OC5=CC=C(C=C5)CC6C7=CC(=C(C=C7CCN6C)O)OC |
| Synonyms | 6',8-desmethylthalifaberine thalifaberidine |
| PubChem Compound | 157828 |
| Last Modified | Nov 11 2021 |
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